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Compound of Interest

Compound Name: Potassium tetranitroplatinate(II)

Cat. No.: B1591241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of potassium tetranitroplatinate(II) (K₂[Pt(NO₂)₄]), a key inorganic precursor in the

synthesis of platinum-based compounds. This document consolidates available data on its

molecular structure, appearance, solubility, and thermal properties, and outlines a standard

protocol for its synthesis.

Core Physical and Chemical Properties
Potassium tetranitroplatinate(II) is a coordination complex featuring a central platinum(II) ion

surrounded by four nitrite ligands. The compound's properties are summarized in the table

below.
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Property Value Source(s)

Molecular Formula K₂[Pt(NO₂)₄] [1][2][3]

Molecular Weight 457.30 g/mol [1][2][3]

Appearance
White to yellowish crystalline

solid
[1][4]

Solubility Slightly soluble in water [3]

Melting Point Decomposes upon heating

Crystal Structure
Data not fully available in cited

literature
[5]

The appearance of potassium tetranitroplatinate(II) is reported with some variability in the

literature, described as a white, colorless, or bright yellow crystalline solid.[1][3][4] This

variation may be attributable to minor impurities or differences in crystal size and packing.

While the crystal structure of the hydrated form has been determined to facilitate the

interpretation of EPR and hyperfine tensors of its X-irradiated Pt(III) complex, detailed

crystallographic data for the parent K₂[Pt(NO₂)₄] compound is not readily available in the

reviewed literature.[5]

Experimental Protocols
Synthesis of Potassium Tetranitroplatinate(II)
The synthesis of potassium tetranitroplatinate(II) is typically achieved through the

displacement of chloride ligands from potassium tetrachloroplatinate(II) by nitrite ions in an

aqueous solution.[6]

Materials:

Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

Potassium nitrite (KNO₂)

Distilled water
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Procedure:

Dissolution of Starting Material: A solution of potassium tetrachloroplatinate(II) is prepared by

dissolving a known quantity in distilled water.

Addition of Nitrite Source: A stoichiometric excess of potassium nitrite solution is slowly

added to the potassium tetrachloroplatinate(II) solution with continuous stirring. The excess

nitrite ensures the complete substitution of all four chloride ligands.

Reaction Conditions: The reaction mixture is typically heated gently to facilitate the ligand

exchange. The progress of the reaction can be monitored by a color change in the solution.

Crystallization and Isolation: Upon completion of the reaction, the solution is allowed to cool

slowly to promote the crystallization of potassium tetranitroplatinate(II). The resulting

crystals are then isolated by filtration.

Washing and Drying: The isolated product is washed with a small amount of cold distilled

water to remove any unreacted starting materials and byproducts, followed by drying in a

desiccator.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of potassium
tetranitroplatinate(II).
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Synthesis of Potassium Tetranitroplatinate(II)

Potassium Tetrachloroplatinate(II)
(K₂[PtCl₄])

Dissolve in Water

Potassium Nitrite
(KNO₂)

Ligand Exchange Reaction
(Gentle Heating)

Cooling and Crystallization

Filtration

Wash with Cold Water

Drying

Potassium Tetranitroplatinate(II)
(K₂[Pt(NO₂)₄])

Click to download full resolution via product page

Caption: Workflow for the synthesis of K₂[Pt(NO₂)₄].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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